Cas no 2227774-36-7 ((2R)-1-(2,3-dichlorophenyl)propan-2-ol)

• Product Name: (2R)-1-(2,3-dichlorophenyl)propan-2-ol
• CAS No: 2227774-36-7
• MF: C₉H₁₀Cl₂O
• MW: 205.081100940704
• CID: 6056176
• PubChem ID: 94776856
• Update Time: 2025-06-08

(2R)-1-(2,3-dichlorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(2,3-dichlorophenyl)propan-2-ol
• 2227774-36-7
• EN300-1992639

• Inchi： 1S/C9H10Cl2O/c1-6(12)5-7-3-2-4-8(10)9(7)11/h2-4,6,12H,5H2,1H3/t6-/m1/s1
• InChI Key： CXNNQGVJLJDVRZ-ZCFIWIBFSA-N
• SMILES： ClC1C(=CC=CC=1C[C@@H](C)O)Cl

Computed Properties

• Exact Mass: 204.0108703g/mol
• Monoisotopic Mass: 204.0108703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on (2R)-1-(2,3-dichlorophenyl)propan-2-ol

Comprehensive Overview of (2R)-1-(2,3-dichlorophenyl)propan-2-ol (CAS No. 2227774-36-7): Properties, Applications, and Industry Insights

The compound (2R)-1-(2,3-dichlorophenyl)propan-2-ol (CAS No. 2227774-36-7) is a chiral organic molecule featuring a 2,3-dichlorophenyl group attached to a propan-2-ol backbone. Its stereospecific (2R) configuration plays a critical role in its chemical behavior, making it a subject of interest in pharmaceutical and agrochemical research. With the rise of green chemistry and enantioselective synthesis, this compound has garnered attention for its potential in developing highly selective catalysts and bioactive intermediates.

In recent years, the demand for chiral building blocks like (2R)-1-(2,3-dichlorophenyl)propan-2-ol has surged, driven by advancements in drug discovery and precision agriculture. Researchers are exploring its utility in asymmetric synthesis, particularly for designing novel APIs (Active Pharmaceutical Ingredients) with reduced side effects. The compound’s CAS No. 2227774-36-7 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies.

From a synthetic perspective, (2R)-1-(2,3-dichlorophenyl)propan-2-ol exemplifies the growing trend toward atom-efficient methodologies. Its dichlorophenyl moiety offers unique electronic properties, enabling applications in ligand design for transition-metal catalysis. Industry reports highlight its compatibility with flow chemistry systems, aligning with the push for scalable and sustainable manufacturing.

Environmental and regulatory considerations further elevate the compound’s profile. As REACH compliance and green solvents dominate discussions, (2R)-1-(2,3-dichlorophenyl)propan-2-ol is being reevaluated for its biodegradability potential. Analytical techniques such as HPLC chiral separation and NMR spectroscopy are routinely employed to ensure its purity, addressing the quality control demands of end-users.

Market analysts note increasing inquiries about CAS No. 2227774-36-7 from contract research organizations (CROs) and fine chemical suppliers. This aligns with broader trends like personalized medicine and crop protection innovation. Future research may focus on optimizing its stereoselective reduction pathways or integrating it into machine-learning-driven molecular design platforms.

In summary, (2R)-1-(2,3-dichlorophenyl)propan-2-ol represents a nexus of chiral chemistry, sustainability, and industrial application. Its CAS No. 2227774-36-7 serves as a gateway for researchers exploring next-generation synthetic routes and functional materials, ensuring its enduring relevance in scientific and commercial spheres.